![molecular formula C19H18ClN3OS B2811867 1-(4-chlorophenyl)-3-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea CAS No. 887891-43-2](/img/structure/B2811867.png)
1-(4-chlorophenyl)-3-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-chlorophenyl)-3-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea is a synthetic compound that has been widely studied due to its potential therapeutic applications. The compound belongs to the class of thiourea derivatives and has been shown to exhibit a variety of biochemical and physiological effects.
Scientific Research Applications
Antimicrobial and Mosquito Larvicidal Activity : The synthesis of complex quinoline derivatives, including thiourea compounds, has been explored for their potent antimicrobial and mosquito larvicidal activities. These studies highlight the compounds' effectiveness against various bacterial and fungal strains, as well as their potential in controlling mosquito populations by targeting the larvae stage of Culex quinquefasciatus, a vector for many tropical diseases (Rajanarendar et al., 2010).
Corrosion Inhibition : Research into quinoxalines, a related chemical structure, has demonstrated their utility as corrosion inhibitors for metals in acidic environments. This underscores the relevance of such compounds in protecting materials from corrosion, with a particular focus on the relationship between molecular structure and inhibition efficiency (Zarrouk et al., 2014).
Antimicrobial Agents Synthesis : The development of novel pyrazolo[3,4-d]pyrimidine derivatives, which include thiourea functionalities, has been shown to yield compounds with significant antimicrobial properties. This reflects the ongoing interest in leveraging the unique chemical properties of thiourea derivatives to combat microbial resistance (Holla et al., 2006).
Chemosensing and Antioxidant Studies : Acylthiourea derivatives, incorporating quinoline structures, have been synthesized and characterized for their potential in chemosensing applications, particularly in detecting metal ions such as indium (III). These compounds have also been evaluated for their antioxidant properties, showcasing their versatility in various biochemical applications (Kalaiyarasi et al., 2019).
Anticancer Activity Exploration : The exploration of 4-hydroxyquinoline derivatives for their potential anticancer activities has been a significant area of research. Modifications of the quinoline structure, including incorporation of thiourea, aim to enhance cytotoxic effects against various cancer cell lines, highlighting the compound's relevance in developing new therapeutic agents (Regal et al., 2020).
properties
IUPAC Name |
1-(4-chlorophenyl)-3-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN3OS/c1-12-2-3-13-11-14(18(24)23-17(13)10-12)8-9-21-19(25)22-16-6-4-15(20)5-7-16/h2-7,10-11H,8-9H2,1H3,(H,23,24)(H2,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEDDVOKURPKXDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C=C(C(=O)N2)CCNC(=S)NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.